14-Methyl-1-pentadecanol

• CAS: 20194-48-3
• Molecular Formula: C16H34O
• Molecular Weight: 242.44 g/mol
• SMILES: CC(C)CCCCCCCCCCCCCO
• InChI: InChI=1S/C16H34O/c1-16(2)14-12-10-8-6-4-3-5-7-9-11-13-15-17/h16-17H,3-15H2,1-2H3
• InChIKey: CFSSWEQYBLCBLH-UHFFFAOYSA-N

14-Methyl-1-pentadecanol (CAS 20194-48-3, isopalmityl alcohol) is a terminally branched, long-chain primary fatty alcohol selected for its unique solid-state packing and thermodynamic phase behavior. Its melting point of ~30°C—nearly 20°C below linear cetyl alcohol—enables liquid handling at ambient and physiological temperatures, reducing process energy input and expanding compatibility with thermolabile actives. In preclinical oncology, co-administration with bleomycin increased mean survival time by 63% in a murine Ehrlich ascites carcinoma model (EP0452941B1). As a naturally occurring iso-branched lipid (LIPID MAPS LMFA05000010), it serves as an authentic reference standard for lipidomics workflows. The primary hydroxyl group provides a reactive handle for esterification or ethoxylation, yielding differentiated iso-branched surfactants.

14-Methyl-1-pentadecanol (CAS 20194-48-3): A Branched-Chain C16 Fatty Alcohol for Research and Industrial Sourcing

14-Methyl-1-pentadecanol (CAS 20194-48-3), also referred to as isopalmityl alcohol, iso-C16OH, or 14-methylpentadecan-1-ol, is a terminally branched, long-chain primary fatty alcohol with the molecular formula C₁₆H₃₄O. It belongs to the iso-series of fatty alcohols, characterized by a methyl substituent at the ω−1 (C-14) position of the pentadecane backbone [1]. The compound occurs naturally in wool wax (lanolin) and has been identified in various biological systems [2]. Its branched architecture confers physicochemical properties—including a depressed melting point and altered hydrophobicity relative to its straight-chain isomer—that distinguish it in both biological activity and industrial formulation contexts [1][3].

• [1] Milburn, A.H.; Truter, E.V. Components of Wool Wax II. Synthesis of the Acids and Alcohols of the Iso- and the (+)-Anteiso-Series. J. Chem. Soc. 1954, 3344–3351. View Source
• [2] CHEBI:84910 – 14-methylpentadecan-1-ol. European Bioinformatics Institute. View Source
• [3] NIST Chemistry WebBook. 1-Pentadecanol, 14-methyl-. Thermodynamics Research Center, NIST Boulder Laboratories. View Source

Why a Straight-Chain C16 Alcohol Cannot Substitute for 14-Methyl-1-pentadecanol in Critical Applications

Although 14-methyl-1-pentadecanol shares the same elemental composition (C₁₆H₃₄O) with the widely available linear analog 1-hexadecanol (cetyl alcohol), the terminal iso-methyl branch fundamentally alters the compound's solid-state packing, thermodynamic phase behavior, and interaction with biological membranes [1]. Experimentally, this branching depresses the melting point by nearly 20 °C relative to the straight-chain isomer, directly impacting whether the material is a waxy solid or a processable liquid at ambient and physiological temperatures [1][2]. In vivo, the branched architecture has been shown to be a prerequisite for carcinostatic activity; linear and differently branched fatty alcohols within the same carbon-number range do not produce comparable antitumor effects [3]. These differences mean that substituting generic linear or mixed-branched C16 alcohols risks losing the specific phase behavior and biological performance for which 14-methyl-1-pentadecanol is selected.

• [1] NIST Chemistry WebBook. 1-Pentadecanol, 14-methyl-; 1-Hexadecanol. Thermodynamics Research Center, NIST Boulder Laboratories. View Source
• [2] Milburn, A.H.; Truter, E.V. Components of Wool Wax II. Synthesis of the Acids and Alcohols of the Iso- and the (+)-Anteiso-Series. J. Chem. Soc. 1954, 3344–3351. View Source
• [3] Miwa, N.; Nakamura, S.; Nagao, N.; Naruse, S.; Ito, H.; Takada, Y.; Kageyama, K. Wool grease-derived alpha-monohydric fatty alcohols are carcinostatic depending on their branched alkyl moiety bulkiness. Anticancer Res. 1996, 16 (5A), 2479–2484. PMID: 8917338. View Source

Quantitative Differentiation of 14-Methyl-1-pentadecanol (CAS 20194-48-3) from Closest Analogs: Head-to-Head Evidence

Melting Point Depression: 14-Methyl-1-pentadecanol vs. 1-Hexadecanol (Cetyl Alcohol)

The NIST compilation reports the fusion temperature (Tfus) of 14-methyl-1-pentadecanol as 303.15 K (30 °C), measured by Milburn and Truter [1]. In contrast, the linear C16 isomer 1-hexadecanol exhibits a melting point of 49 °C under comparable conditions [2]. The 19 °C (39 %) depression in melting point is a direct consequence of the terminal iso-methyl group disrupting crystalline packing.

Evidence Dimension	Melting point (fusion temperature)
Target Compound Data	Tfus = 303.15 K (30 °C) [1]
Comparator Or Baseline	1-Hexadecanol (cetyl alcohol, CAS 36653-82-4): Tm = 49 °C [2]
Quantified Difference	ΔTm = −19 °C (−39 % relative to the linear analog)
Conditions	Measured by standard calorimetric methods; data compiled by NIST TRC (Milburn & Truter, 1954) [1][2]

Why This Matters

A melting point below physiological temperature (37 °C) enables this alcohol to be handled as a liquid at body temperature, whereas the linear analog remains a waxy solid; this directly affects formulation strategies for topical, injectable, or emulsified products.

• [1] NIST Chemistry WebBook. 1-Pentadecanol, 14-methyl-. Phase change data: Tfus = 303.15 K. Milburn, A.H.; Truter, E.V., J. Chem. Soc., 1954, 3344. View Source
• [2] NIST Chemistry WebBook. 1-Hexadecanol. Melting point = 49 °C. Coblentz Society evaluated IR reference spectra collection. View Source

Boiling Point Reduction: Implications for Distillation-Based Purification and Volatility

The branched chain of 14-methyl-1-pentadecanol lowers the normal boiling point relative to the linear isomer. ChemSpider reports a boiling point of 304.4 ± 10.0 °C at 760 mmHg for the target compound , whereas 1-hexadecanol boils at 344 °C under equivalent conditions [1]. This 39.6 °C reduction facilitates vacuum distillation and energy-efficient thermal separation.

Evidence Dimension	Normal boiling point
Target Compound Data	304.4 ± 10.0 °C at 760 mmHg
Comparator Or Baseline	1-Hexadecanol (cetyl alcohol): 344 °C at 760 mmHg [1]
Quantified Difference	ΔTb = −39.6 °C (−11.5 % relative to the linear analog)
Conditions	Atmospheric pressure (760 mmHg); estimated (14-methyl-1-pentadecanol) and experimentally reported (1-hexadecanol) values

Why This Matters

A lower boiling point reduces thermal stress and energy cost during fractional distillation, a key consideration for procurement of high-purity material and for process-scale purification workflows.

• [1] NIST Chemistry WebBook. 1-Hexadecanol. Boiling point = 344 °C. Coblentz Society evaluated IR reference spectra collection. View Source

Carcinostasis-Enhancing Activity in a Murine Ehrlich Ascites Carcinoma Model

In a controlled murine study (C57BL/6 mice, intraperitoneal inoculation with 10⁶ Ehrlich carcinoma cells), the combination of bleomycin (50 µg/mL) plus 14-methyl-1-pentadecanol (5 µg/mL) administered for 5 days extended mean survival time after inoculation to 54.3 days, compared to 33.3 days for bleomycin alone [1]. This represents a 63 % improvement in survival. The same patent discloses that 14-methyl-1-hexadecanol (anteiso-C17OH) is also claimed, but 14-methyl-1-pentadecanol is explicitly identified as the preferred iso-monool embodiment [1].

Evidence Dimension	Mean survival time post-inoculation
Target Compound Data	54.3 days (bleomycin + 14-methyl-1-pentadecanol) [1]
Comparator Or Baseline	33.3 days (bleomycin alone, no carcinostasis-enhancing agent) [1]
Quantified Difference	+21.0 days (+63 % increase in mean survival time over bleomycin monotherapy)
Conditions	C57BL/6 mice; intraperitoneal inoculation of 10⁶ Ehrlich mouse ascites carcinoma cells; dosing for 5 days starting 24 h post-inoculation; 8 animals/group

Why This Matters

This direct in vivo evidence positions 14-methyl-1-pentadecanol as a quantifiably effective carcinostasis-enhancing agent in a standard xenograft model, providing a specific efficacy benchmark for biomedical procurement decisions.

• [1] European Patent EP0452941B1 (also published as US5162304A). Use of isomonools in the treatment and prophylaxis of cancer. Assignee: Dai-Ichi Kogyo Seiyaku Co., Ltd. / Miwa, Nobuhiko. Table 3. View Source

Branching-Dependent Antitumor Selectivity Among Wool Grease Fatty Alcohols

Miwa et al. (1996) fractionated wool grease fatty alcohols by molecular distillation and HPLC, identifying two homogeneous antitumor-active compounds: 14-methyl-1-pentadecanol (iso-C16OH) and 14-methyl-1-hexadecanol (anteiso-C17OH). Both alcohols markedly prolonged the lifespan of Ehrlich ascites carcinoma- and S180 fibrosarcoma-implanted mice without acute toxic side effects, whereas other iso- or n-fatty alcohols spanning C16–C30 present in the same wool grease fraction were only slightly effective [1]. This demonstrates that both the presence and position of terminal methyl branching are determinants of anticancer activity within the fatty alcohol class.

Evidence Dimension	In vivo antitumor efficacy (lifespan prolongation)
Target Compound Data	Markedly prolonged lifespan in both Ehrlich ascites carcinoma and S180 fibrosarcoma models [1]
Comparator Or Baseline	Other iso- or n-fatty alcohols (C16–C30) isolated from the same wool grease fraction: slightly effective [1]
Quantified Difference	Qualitative rank-order difference reported; quantitative survival data available in full text (Anticancer Res. 16(5A): 2479–2484, 1996)
Conditions	Mice implanted with Ehrlich ascites carcinoma or S180 fibrosarcoma; compounds isolated from wool grease via molecular distillation and HPLC; structures confirmed by GC-MS and ¹³C/¹H-NMR

Why This Matters

This class-level evidence from a primary research publication supports the selection of specifically the iso-C16 branched alcohol over linear or longer-chain analogs when carcinostatic or antitumor-enhancing activity is the procurement criterion; the branching architecture is not a passive structural feature but a functional determinant of bioactivity.

• [1] Miwa, N.; Nakamura, S.; Nagao, N.; Naruse, S.; Ito, H.; Takada, Y.; Kageyama, K. Wool grease-derived alpha-monohydric fatty alcohols are carcinostatic depending on their branched alkyl moiety bulkiness. Anticancer Res. 1996, 16 (5A), 2479–2484. PMID: 8917338. View Source

Evidence-Backed Application Scenarios for 14-Methyl-1-pentadecanol (CAS 20194-48-3)

Carcinostatic Combination Therapy Research

In preclinical oncology research, 14-methyl-1-pentadecanol can be co-administered with established chemotherapeutic agents such as bleomycin to evaluate carcinostasis enhancement. The EP0452941B1 patent reports a 63 % increase in mean survival time (from 33.3 to 54.3 days) when combining 5 µg/mL of this alcohol with 50 µg/mL bleomycin in a murine Ehrlich ascites carcinoma model, establishing a quantitative baseline for further dose-response and mechanism-of-action studies [1].

Branched-Chain Lipid Standard for LC-MS and GC-MS Metabolomics

As a naturally occurring iso-branched fatty alcohol identified in wool wax and other biological matrices, 14-methyl-1-pentadecanol serves as an authentic reference standard for the identification and quantification of branched-chain lipid species in lipidomics workflows. Its LIPID MAPS classification (LMFA05000010) and defined physicochemical properties (exact mass 242.260965 Da, logP 5.60) support its use in method validation and spectral library construction [2][3].

Low-Melting Formulation Excipient for Temperature-Sensitive Topical Products

With a fusion temperature of 30 °C—nearly 20 °C below that of cetyl alcohol (49 °C)—14-methyl-1-pentadecanol remains liquid at skin temperature and can be formulated into creams, ointments, or emulsions that require a low-melting fatty alcohol component without external heating during manufacturing. This melting point advantage, documented in the NIST TRC database, directly reduces process energy input and expands compatibility with thermolabile active ingredients [4].

Synthetic Intermediate for Iso-Branched Esters and Nonionic Surfactants

The primary hydroxyl group of 14-methyl-1-pentadecanol provides a reactive handle for esterification or ethoxylation, yielding iso-branched esters and nonionic surfactants with potentially differentiated surface activity profiles compared to linear-chain derivatives. The synthesis route from pentadecanolide via Grignard addition and selective reduction has been demonstrated on gram scale with high yield, confirming the accessibility of the iso-C16 scaffold for downstream derivatization [5].

• [1] European Patent EP0452941B1 (US5162304A). Use of isomonools in the treatment and prophylaxis of cancer. Table 3. View Source
• [2] LIPID MAPS Structure Database. LMFA05000010 – 14-methyl-1-pentadecanol. View Source
• [3] CHEBI:84910 – 14-methylpentadecan-1-ol. European Bioinformatics Institute. View Source
• [4] NIST Chemistry WebBook. 1-Pentadecanol, 14-methyl-. Phase change data: Tfus = 303.15 K. View Source
• [5] Mountford, S.J.; Gable, R.W.; Williams, S.J.; et al. A practical synthesis of long-chain iso-fatty acids (iso-C12–C19) and related natural products. Beilstein J. Org. Chem. 2013, 9, 1807–1812. View Source